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Compound of Interest

Compound Name: Cox-2-IN-38

Cat. No.: B10829219

Essential Safety and Handling Guide for Cox-2-IN-38

This document provides immediate safety, handling, and disposal guidance for researchers,
scientists, and drug development professionals working with Cox-2-IN-38. The information is
based on safety data for similar cyclooxygenase-2 (COX-2) inhibitors. COX-2 inhibitors are a
class of nonsteroidal anti-inflammatory drugs (NSAIDs) that selectively block the COX-2
enzyme, which is responsible for inflammation and pain.[1][2][3]

Disclaimer: No specific safety data sheet (SDS) for Cox-2-IN-38 was found. The following
guidance is based on data for other COX-2 inhibitors and related research compounds. A
thorough risk assessment should be conducted by qualified personnel before handling this
substance.

Hazard Identification and Immediate Precautions

Cox-2-IN-38, as a research chemical within the COX-2 inhibitor class, should be handled as a
potentially hazardous substance. Potential hazards based on similar compounds include:

e Acute Health Effects: May be harmful if swallowed, inhaled, or absorbed through the skin.[4]
It may cause irritation to the skin, eyes, and respiratory tract.[4][5]

e Chronic Health Effects: Some COX-2 inhibitors may have the potential to damage fertility or
the unborn child and may cause damage to organs through prolonged or repeated exposure.

[6]
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e Environmental Hazards: May be toxic to aquatic life.[4]
Immediate Actions:
e Read and understand this guide and any available safety information before handling.

o Ensure availability and functionality of safety equipment, including a chemical fume hood,
eyewash station, and safety shower.[6]

» Obtain special instructions before use, especially concerning reproductive hazards.[4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Cox-2-IN-38 to
minimize exposure:

PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.[5][6]

) Impervious chemical-resistant gloves (e.g.,
Hand Protection .
nitrile rubber).

Body Protection A lab coat or chemical-resistant apron.[5]

When working with the solid compound or
Respiratory creating solutions, use a chemical fume hood to

avoid dust or vapor inhalation.[6]

Handling and Storage Procedures

Proper handling and storage are crucial to maintaining the integrity of the compound and
ensuring laboratory safety.

Handling:

o Engineering Controls: Always handle Cox-2-IN-38 in a well-ventilated area, preferably within
a chemical fume hood.[6]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://datasheets.scbt.com/sc-217869.pdf
https://www.fishersci.com/store/msds?partNumber=AC456451000&productDescription=CELECOXIB%2C+98%25+100MG&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-217869.pdf
https://www.benchchem.com/product/b10829219?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/18356m.pdf
https://www.fishersci.com/store/msds?partNumber=AC456451000&productDescription=CELECOXIB%2C+98%25+100MG&vendorId=VN00032119&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/18356m.pdf
https://www.fishersci.com/store/msds?partNumber=AC456451000&productDescription=CELECOXIB%2C+98%25+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b10829219?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC456451000&productDescription=CELECOXIB%2C+98%25+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

e Procedural Controls:

o Avoid the formation of dust and aerosols.[6]

o Do not breathe dust, vapor, mist, or gas.

o Wash hands thoroughly after handling.[5]

o Contaminated work clothing should not be allowed out of the workplace.[5]

Storage:

o Store in a tightly sealed container in a dry, cool, and well-ventilated place.[6]

» Follow the supplier's specific storage recommendations, which for similar compounds is

often at -20°C for long-term storage.[7]

First Aid Measures

In case of exposure, follow these first aid procedures and seek immediate medical attention.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[4]

Skin Contact

Immediately wash the skin with soap and plenty
of water. Remove contaminated clothing.

Consult a physician.[4][5]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[5]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[4]
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Disposal Plan

Dispose of Cox-2-IN-38 and its containers in accordance with all applicable local, state, and
federal regulations.

o Waste Characterization: The waste is likely to be considered chemical and potentially
hazardous waste.

e Disposal Method:

[e]

Do not allow the product to enter drains.

o

Contact a licensed professional waste disposal service to dispose of this material.

[¢]

For small residual amounts, absorption with an inert material like cat litter can be a
preliminary step before collection by a waste contractor.[8]

[¢]

Empty containers should be triple-rinsed and disposed of as hazardous waste.

Visualized Workflow for Handling Cox-2-IN-38

The following diagram outlines the standard operational workflow for safely handling Cox-2-IN-
38 in a laboratory setting.
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Caption: Standard workflow for handling Cox-2-IN-38.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b10829219?utm_src=pdf-body-img
https://www.benchchem.com/product/b10829219?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cyclooxygenase-2 inhibitor - Wikipedia [en.wikipedia.org]

2. Role and regulation of cyclooxygenase-2 during inflammation - PubMed
[pubmed.ncbi.nim.nih.gov]

» 3. Cyclooxygenase (COX) Enzymes, Inhibitors, and More [verywellhealth.com]
e 4. datasheets.scbt.com [datasheets.scbt.com]

e 5. cdn.caymanchem.com [cdn.caymanchem.com]

e 6. fishersci.com [fishersci.com]

e 7. COX-2-IN-37_TargetMol [targetmol.com]

e 8. rcvs.org.uk [revs.org.uk]

» To cite this document: BenchChem. [Personal protective equipment for handling Cox-2-IN-
38]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b10829219#personal-protective-equipment-for-
handling-cox-2-in-38]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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